4,6-Dichloro-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one

• IUPAC Name: 4,6-dichloro-2,3-dihydropyrrolo[3,4-c]pyridin-1-one
• InChI: InChI=1S/C7H4Cl2N2O/c8-5-1-3-4(6(9)11-5)2-10-7(3)12/h1H,2H2,(H,10,12)
• InChI Key: HCTXYCGMWHOAGN-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(N=C(C=C2C(=O)N1)Cl)Cl
• Molecular Formula: C7H4Cl2N2O
• Molecular Weight: 203.02 g/mol
• CAS No.: 1201676-03-0

Description

4,6-Dichloro-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one is a useful research compound. Its molecular formula is C7H4Cl2N2O and its molecular weight is 203.02. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Building Blocks

4,6-Dichloro-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one serves as a versatile building block in chemical synthesis. It is used in the efficient synthesis of 4-O- and C-substituted-7-azaindoles, involving simple nucleophilic displacement reactions (Figueroa‐Pérez et al., 2006). This compound also plays a role in synthesizing novel heterocycle-based molecules, indicating potential in drug development (Murthy et al., 2017).

Material Science and Semiconducting Materials

In material science, derivatives of this compound are investigated for their electrochemical, self-assembly, and carrier transport properties. This research is crucial for developing new semiconducting materials (Zhou et al., 2019).

Biological Activity

Pyrrolo[3,4-c]pyridine derivatives, including this compound, have shown a broad spectrum of pharmacological properties. These properties make them candidates for treating diseases related to the nervous and immune systems, as well as potential antidiabetic, antimycobacterial, antiviral, and antitumor agents (Wójcicka & Redzicka, 2021).

Electronic Structure and Charge Density Analysis

Studies on the electronic structure and charge density of related pyrrolopyridine compounds provide insights into their stability and reactivity, which are crucial for applications in various scientific fields, including pharmaceuticals and materials science (Hazra et al., 2012).

Optical and Junction Characteristics

Research on pyridine derivatives has expanded into exploring their structural, optical, and diode characteristics, important for applications in optoelectronics and sensor technology (Zedan et al., 2020).

Safety and Hazards

The compound has a signal word of “Warning” and is associated with hazard statements H302, H315, H319, and H335. Precautionary statements include P261, P305+P351+P338.

Future Directions

While specific future directions for 4,6-Dichloro-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one were not found, similar compounds such as 1H-pyrazolo[3,4-b]pyridines have attracted the interest of medicinal chemists due to their close similarity with the purine bases adenine and guanine. This suggests potential future research directions in the field of medicinal chemistry.

Mechanism of Action

Target of Action

The primary targets of 4,6-Dichloro-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one are currently unknown. The compound is a relatively new chemical entity and research into its specific targets is ongoing .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound . .

Biochemical Analysis

Biochemical Properties

It is known that pyrrolopyrimidine compounds, which are structurally similar to this compound, have various biological properties such as antibacterial, anti-diabetic, antiviral, anti-inflammatory, anti-hypertensive, and anti-protozoal activities . They also exhibit strong anticancer activity and serve as an efficient tool for DNA interaction .

Cellular Effects

Related compounds have been shown to stimulate the incorporation of glucose into lipids, thereby increasing insulin sensitivity

Molecular Mechanism

Related compounds have been shown to interact with DNA and exert their effects at the molecular level .

Temporal Effects in Laboratory Settings

There is limited information available on the temporal effects of 4,6-Dichloro-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one in laboratory settings. One study demonstrated the stability of a related compound in both simulated gastric fluid and simulated intestinal fluid .

Dosage Effects in Animal Models

A related compound demonstrated significant inhibition of parasite burden in infected Balb/c mice at a dosage of 12.5 mg/kg .